molecular formula C7H14O3S B6189444 4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione, Mixture of diastereomers CAS No. 2680538-93-4

4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione, Mixture of diastereomers

Cat. No.: B6189444
CAS No.: 2680538-93-4
M. Wt: 178.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione, Mixture of diastereomers” is a chemical substance that is a mixture of diastereomers . Diastereomers are stereoisomers that are not mirror images of each other. Unfortunately, there is limited information available about this specific compound.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,6-dimethyl-1,3-dithiolane-2-one", "Hydrogen peroxide", "Sodium hydroxide", "Water", "Methanol" ], "Reaction": [ "Step 1: 2,6-dimethyl-1,3-dithiolane-2-one is reacted with hydrogen peroxide in the presence of sodium hydroxide and water to form 4-hydroxy-2,6-dimethyl-1,3-dithiolane-2-one.", "Step 2: The product from step 1 is then treated with methanol to form a mixture of diastereomers of 4-hydroxy-2,6-dimethyl-1lambda6-thiane-1,1-dione." ] }

CAS No.

2680538-93-4

Molecular Formula

C7H14O3S

Molecular Weight

178.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.